3-Chloro-6-hydroxy-2,4-dimethyl-5-nitrobenzaldehyde

• IUPAC Name: 5-chloro-2-hydroxy-4,6-dimethyl-3-nitrobenzaldehyde
• InChI: InChI=1S/C9H8ClNO4/c1-4-6(3-12)9(13)8(11(14)15)5(2)7(4)10/h3,13H,1-2H3
• InChI Key: QVMMXFNTUWSWHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Cl)C)[N+](=O)[O-])O)C=O
• Molecular Formula: C9H8ClNO4
• Molecular Weight: 229.62 g/mol
• CAS No.: 109069-74-1

Description

“3-Chloro-6-hydroxy-2,4-dimethyl-5-nitrobenzaldehyde” is a chemical compound with the molecular formula C9H8ClNO4. It has an average mass of 229.617 Da and a monoisotopic mass of 229.014191 Da.

Molecular Structure Analysis

The molecular structure of “this compound” is defined by its molecular formula, C9H8ClNO4. Unfortunately, detailed structural analysis such as bond lengths and angles, or 3D structure information, is not available in the sources retrieved.

Scientific Research Applications

Chemical Transformations and Mechanisms

Research has explored the transformation of nitro-2-chlorotropones into m-hydroxybenzaldehydes, retaining all substituents of the original tropone. This includes the conversion of 2-chloro-7-nitrotropone into 4-chloro-3-hydroxy-2-nitrobenzaldehyde, relevant to understanding the chemical mechanisms of similar compounds (Forbes, Gregory, & Warrell, 1968).

Molecular Structure and Interactions

Studies have delved into the molecular structure of related compounds, such as 2-hydroxy-3-iodo-5-nitrobenzaldehyde, which forms sheets linked by hydrogen bonds and aromatic pi-pi stacking interactions, providing insights into the structural characteristics of similar molecules (Garden et al., 2004).

Spectroscopic Analysis

Vibrational analysis of compounds like 3-chloro-4-hydroxy-5-methoxybenzaldehyde has been performed, demonstrating the transferability of force constants and revising earlier assignment suggestions. This research contributes to the understanding of the vibrational properties of related benzaldehydes (Rao & Rao, 2002).

Synthetic Chemistry Applications

In synthetic chemistry, the reactions of compounds like 3-(2-amino-3-pyridyl)amino-5,5-dimethylcyclohex-2-en-1-one with various aromatic aldehydes, including nitrobenzaldehydes, have been studied to produce specific chemical structures. This highlights the role of similar compounds in synthetic chemical reactions (Tonkikh, Strakovs, & Petrova, 2004).